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  4. (2R,4R,8S,13R,15R,19S)-8,19-Dibutyl-4,15-dichloro-2,13-dimethoxytricyclo[18.2.2.29,12]hexacosa-9,11,
(2R,4R,8S,13R,15R,19S)-8,19-Dibutyl-4,15-dichloro-2,13-dimethoxytricyclo[18.2.2.29,12]hexacosa-9,11, (2R,4R,8S,13R,15R,19S)-8,19-Dibutyl-4,15-dichloro-2,13-dimethoxytricyclo[18.2.2.29,12]hexacosa-9,11,
Brand Name: Vulcanchem
CAS No.: 126693-93-4
VCID: VC0149188
InChI: InChI=1S/C36H54Cl2O6/c1-5-7-11-23-13-9-15-27(37)21-34(44-4)26-19-31(41)36(32(42)20-26)24(12-8-6-2)14-10-16-28(38)22-33(43-3)25-17-29(39)35(23)30(40)18-25/h17-20,23-24,27-28,33-34,39-42H,5-16,21-22H2,1-4H3/t23-,24-,27+,28+,33+,34+/m0/s1
SMILES: CCCCC1CCCC(CC(C2=CC(=C(C(CCCC(CC(C3=CC(=C1C(=C3)O)O)OC)Cl)CCCC)C(=C2)O)O)OC)Cl
Molecular Formula: C36H54Cl2O6
Molecular Weight: 653.7 g/mol

(2R,4R,8S,13R,15R,19S)-8,19-Dibutyl-4,15-dichloro-2,13-dimethoxytricyclo[18.2.2.29,12]hexacosa-9,11,

CAS No.: 126693-93-4

Main Products

VCID: VC0149188

Molecular Formula: C36H54Cl2O6

Molecular Weight: 653.7 g/mol

(2R,4R,8S,13R,15R,19S)-8,19-Dibutyl-4,15-dichloro-2,13-dimethoxytricyclo[18.2.2.29,12]hexacosa-9,11, - 126693-93-4

CAS No. 126693-93-4
Product Name (2R,4R,8S,13R,15R,19S)-8,19-Dibutyl-4,15-dichloro-2,13-dimethoxytricyclo[18.2.2.29,12]hexacosa-9,11,
Molecular Formula C36H54Cl2O6
Molecular Weight 653.7 g/mol
IUPAC Name (2R,4R,8S,13R,15R,19S)-8,19-dibutyl-4,15-dichloro-2,13-dimethoxytricyclo[18.2.2.29,12]hexacosa-1(22),9,11,20,23,25-hexaene-10,21,24,26-tetrol
Standard InChI InChI=1S/C36H54Cl2O6/c1-5-7-11-23-13-9-15-27(37)21-34(44-4)26-19-31(41)36(32(42)20-26)24(12-8-6-2)14-10-16-28(38)22-33(43-3)25-17-29(39)35(23)30(40)18-25/h17-20,23-24,27-28,33-34,39-42H,5-16,21-22H2,1-4H3/t23-,24-,27+,28+,33+,34+/m0/s1
Standard InChIKey FYBKUFIZQMYJHP-QENHJSLFSA-N
Isomeric SMILES CCCC[C@H]1CCC[C@H](C[C@H](C2=CC(=C([C@H](CCC[C@H](C[C@H](C3=CC(=C1C(=C3)O)O)OC)Cl)CCCC)C(=C2)O)O)OC)Cl
SMILES CCCCC1CCCC(CC(C2=CC(=C(C(CCCC(CC(C3=CC(=C1C(=C3)O)O)OC)Cl)CCCC)C(=C2)O)O)OC)Cl
Canonical SMILES CCCCC1CCCC(CC(C2=CC(=C(C(CCCC(CC(C3=CC(=C1C(=C3)O)O)OC)Cl)CCCC)C(=C2)O)O)OC)Cl
PubChem Compound 5491582
Last Modified Nov 11 2021
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